2-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-benzo[d]imidazole-6-carboxamide

• IUPAC Name: 2-methyl-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C17H14N6O3/c1-9-20-12-5-4-10(7-13(12)21-9)16(24)19-8-14-22-15(23-26-14)11-3-2-6-18-17(11)25/h2-7H,8H2,1H3,(H,18,25)(H,19,24)(H,20,21)
• InChI Key: PRUJETRBGHVRBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)C(=O)NCC3=NC(=NO3)C4=CC=CNC4=O
• Molecular Formula: C17H14N6O3
• Molecular Weight: 350.3 g/mol

Description

2-methyl-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-benzo[d]imidazole-6-carboxamide is a useful research compound. Its molecular formula is C17H14N6O3 and its molecular weight is 350.338. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Experimental and Theoretical Studies on Benzimidazole Derivatives : Research has explored the functionalization reactions of benzimidazole derivatives, showcasing their versatility in chemical synthesis and potential for creating compounds with varying biological activities (Yıldırım, Kandemirli, & Demir, 2005).

• Characterization of Novel Oxadiazole Derivatives : A study focused on the synthesis and characterization of novel oxadiazole derivatives from benzimidazole, highlighting their potential for further pharmaceutical applications (Vishwanathan & Gurupadayya, 2014).

Biological Activities

• Antimicrobial and Antioxidant Activities : Benzimidazole and oxadiazole derivatives have been synthesized and evaluated for their antioxidant and antimicrobial activities. Their structure-activity relationships have been studied to enhance their efficacy (Bassyouni et al., 2012).

• Antiviral Agents : Compounds structurally related to the specified chemical have been designed and tested as antiviral agents, indicating the potential use of these derivatives in treating viral infections (Hamdouchi et al., 1999).

Potential Applications in Drug Discovery

• Reduction of Metabolism Mediated by Aldehyde Oxidase : Research into the modification of imidazo[1,2-a]pyrimidine derivatives to reduce metabolism by aldehyde oxidase highlights the importance of structural modifications in enhancing the drug-like properties of these compounds (Linton et al., 2011).

Mechanism of Action

Target of Action

The primary target of this compound is the Polycomb Repressive Complex 2 (PRC2) . PRC2 plays a significant role in transcriptional silencing, primarily through the installation of methylation marks on lysine 27 of histone 3 . Dysregulation of PRC2 function has been associated with certain malignancies and poor prognosis .

Mode of Action

The compound acts as a potent and selective inhibitor of EZH2 , the catalytic engine of the PRC2 complex . EZH2 catalyzes the transfer of a methyl group from the cofactor S-adenosyl-L-methionine (SAM) to the ε-NH2 group of H3K27, resulting in trimethylation of H3K27 (H3K27me3) and subsequent silencing of targeted genes .

Biochemical Pathways

The compound’s action affects the biochemical pathways involved in transcriptional silencing . By inhibiting EZH2, the compound prevents the installation of methylation marks on H3K27, thereby disrupting the normal function of the PRC2 complex and its role in gene silencing .

Result of Action

The inhibition of EZH2 and disruption of the PRC2 complex’s function can lead to the dysregulation of gene silencing . This can potentially alter the expression of genes that are normally silenced by the PRC2 complex, which may have significant effects at the molecular and cellular levels .